2-chloro-N-[2-(4-ethoxyphenyl)-4-oxo-4H-chromen-6-yl]benzamide

• IUPAC Name: 2-chloro-N-[2-(4-ethoxyphenyl)-4-oxochromen-6-yl]benzamide
• InChI: InChI=1S/C24H18ClNO4/c1-2-29-17-10-7-15(8-11-17)23-14-21(27)19-13-16(9-12-22(19)30-23)26-24(28)18-5-3-4-6-20(18)25/h3-14H,2H2,1H3,(H,26,28)
• InChI Key: MOKCMVFVTZIIBI-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=CC(=O)C3=C(O2)C=CC(=C3)NC(=O)C4=CC=CC=C4Cl
• Molecular Formula: C24H18ClNO4
• Molecular Weight: 419.9 g/mol

Description

2-chloro-N-[2-(4-ethoxyphenyl)-4-oxo-4H-chromen-6-yl]benzamide, also known as CEC, is a novel synthetic compound that has gained attention in recent years due to its potential applications in scientific research. CEC belongs to the class of chromenone derivatives and has been synthesized using various methods.

Scientific Research Applications

Chromones and Antioxidant Activity

Chromones (1-benzopyran-4-ones) are known for their presence in a normal human diet and are associated with several physiological activities including anti-inflammatory, antidiabetic, antitumor, anticancer, etc. Their biological activities are thought to be related to antioxidant properties, which can neutralize active oxygen and cut off free radicals processes that can delay or inhibit cell impairment leading to various diseases. The literature suggests that certain structural features of chromones, such as the double bond, a carbonyl group, and specific hydroxyl groups, are important for radical scavenging activity. This information suggests potential research avenues for the exploration of "2-chloro-N-[2-(4-ethoxyphenyl)-4-oxo-4H-chromen-6-yl]benzamide" in antioxidant and related therapeutic applications (Yadav, Parshad, Manchanda, & Sharma, 2014).

Synthetic Procedures for Chromen-6-ones

Research on synthetic procedures for chromen-6-ones, which are core structures of secondary metabolites of considerable pharmacological importance, highlights the need for synthetic methods for compounds with limited natural availability. The synthesis involves protocols like Suzuki coupling reactions, indicating a framework for synthesizing and exploring the biological activities of complex molecules including "this compound" (Mazimba, 2016).

Anticancer Drug Development

Research on the tumor specificity and keratinocyte toxicity of compounds indicates the potential for developing anticancer drugs with high tumor specificity and reduced toxicity. Such studies suggest a direction for the investigation of "this compound" in cancer research, especially in identifying compounds with selective toxicity towards cancer cells while sparing normal cells (Sugita, Takao, Uesawa, & Sakagami, 2017).